Cas no 100447-43-6 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-)
![2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- structure](https://www.kuujia.com/scimg/cas/100447-43-6x300.png)
100447-43-6 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-
CAS No:100447-43-6
Molecular Formula:C33H37N3O2
Molecular Weight:507.66578
CID:164768
PubChem ID:3063305
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- Properties
Names and Identifiers
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- 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-
- 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propenyl)- (9CI)
- 1-[1-(4-oxo-3,3-diphenylhexyl)piperidin-4-yl]-3-prop-2-enylbenzimidazol-2-one
- 2-Benzimidazolinone, 1-allyl-3-(1-(3,3-diphenyl-4-oxohexyl)-4-piperidyl)-
- 1-Allyl-3-(1-(3,3-diphenyl-4-oxohexyl)-4-piperidyl)-2-benzimidazolinone
- DTXSID60143285
- 100447-43-6
- 4-(3-Allyl-2-oxo-1-benzimidazolinyl)-1-(3,3-diphenyl-4-oxohexyl)-piperidine
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- InChIKey: AVWSMSULFQTBPH-UHFFFAOYSA-N
- Inchi: InChI=1S/C33H37N3O2/c1-3-22-35-29-17-11-12-18-30(29)36(32(35)38)28-19-23-34(24-20-28)25-21-33(31(37)4-2,26-13-7-5-8-14-26)27-15-9-6-10-16-27/h3,5-18,28H,1,4,19-25H2,2H3
- SMILES: C=CCN1C(=O)N(C2CCN(CCC(C3=CC=CC=C3)(C(CC)=O)C3=CC=CC=C3)CC2)C2=CC=CC=C12
Computed Properties
- Exact Mass: 507.28881
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 10
- Monoisotopic Mass: 507.289
- Heavy Atom Count: 38
- Complexity: 789
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 5.8
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- LogP: 5.91930
- PSA: 43.86
- Refractive Index: 1.598
- Boiling Point: 651.1°Cat760mmHg
- Flash Point: 259.4°C
- Density: 1.146
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- Related Literature
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1. Back cover
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K. Savva,Y.-H. Lin,E. Kymakis,T. D. Anthopoulos J. Mater. Chem. C, 2014,2, 5931-5937
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Lauren Tedaldi Med. Chem. Commun., 2014,5, 1106-1125
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4. Back cover
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Dinh Binh Chu Analyst, 2014,139, 1512-1520
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Erik Daa Funder,Julie B. Trads,Kurt V. Gothelf Org. Biomol. Chem., 2015,13, 185-198
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Jun Li,Wai-Yeung Wong,Xiao-ming Tao Nanoscale, 2020,12, 1281-1306
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8. Pyrrolidine and piperidine based chiral spiro and fused scaffolds via build/couple/pair approach†Rajinikanth Mamidala,V. Surendra Babu Damerla,Rambabu Gundla,M. Thirumala Chary,Y. L. N. Murthy,Subhabrata Sen RSC Adv., 2014,4, 10619-10626
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Jun Jin,Jing Liu,Zhao Deng,Yu Li,Olivier Deparis J. Mater. Chem. A, 2013,1, 15491-15500
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James G. Stevens,Richard A. Bourne,Martyn Poliakoff Green Chem., 2009,11, 409-416
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